Cas no 905587-08-8 (2,3,6-Trifluoro-5-nitropyridine)

2,3,6-Trifluoro-5-nitropyridine is a fluorinated nitropyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluorinated structure enhances reactivity and stability, making it a valuable intermediate for introducing fluorine-containing motifs into target molecules. The nitro group at the 5-position facilitates further functionalization through nucleophilic substitution or reduction, enabling diverse downstream applications. This compound is particularly useful in the development of bioactive compounds, where fluorination improves metabolic stability and binding affinity. High purity grades ensure consistent performance in synthetic routes. Suitable for controlled environments, it requires proper handling due to its reactive nature.

2,3,6-Trifluoro-5-nitropyridine structure

905587-08-8 structure

Product Name:2,3,6-Trifluoro-5-nitropyridine

CAS No:905587-08-8

MF:C₅HF₃N₂O₂

MW:178.068851232529

MDL:MFCD17392886

CID:1040102

PubChem ID:67455421

Update Time:2025-10-29

2,3,6-Trifluoro-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2,3,6-Trifluoro-5-nitropyridine
- 905587-08-8
- DTXSID70737290
- SCHEMBL2568578
- CS-0234635
- MMDPSCYWIADBPM-UHFFFAOYSA-N
- 2,3,6-Tri fluoro-5-nitropyridine
- EN300-1448566
- DB-329546
- MDL： MFCD17392886
- Inchi： 1S/C5HF3N2O2/c6-2-1-3(10(11)12)5(8)9-4(2)7/h1H
- InChI Key： MMDPSCYWIADBPM-UHFFFAOYSA-N
- SMILES： FC1C(=CC(=C(N=1)F)F)[N+](=O)[O-]

Computed Properties

Exact Mass: 177.99901177g/mol
Monoisotopic Mass: 177.99901177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 58.7Å²

2,3,6-Trifluoro-5-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM126187-1g	2,3,6-trifluoro-5-nitropyridine	905587-08-8	95%	1g	$356	2021-08-05
Alichem	A029189689-1g	2,3,6-Trifluoro-5-nitropyridine	905587-08-8	95%	1g	$1089.00	2023-08-31
TRC	T075540-50mg	2,3,6-Trifluoro-5-nitropyridine	905587-08-8		50mg	$ 255.00	2022-06-03
TRC	T075540-100mg	2,3,6-Trifluoro-5-nitropyridine	905587-08-8		100mg	$ 420.00	2022-06-03
Chemenu	CM126187-1g	2,3,6-trifluoro-5-nitropyridine	905587-08-8	95%	1g	$3878	2024-07-20
Matrix Scientific	096779-250mg	2,3,6-Trifluoro-5-nitropyridine, 95+%	905587-08-8	95+%	250mg	$364.00	2023-09-08
Matrix Scientific	096779-1g	2,3,6-Trifluoro-5-nitropyridine, 95+%	905587-08-8	95+%	1g	$807.00	2023-09-08
eNovation Chemicals LLC	D248482-5g	2,3,6-Trifluoro-5-nitropyridine	905587-08-8	95%	5g	$1980	2024-08-03
eNovation Chemicals LLC	D248482-10g	2,3,6-Trifluoro-5-nitropyridine	905587-08-8	95%	10g	$2780	2024-08-03
Enamine	EN300-1448566-1.0g	2,3,6-trifluoro-5-nitropyridine	905587-08-8	95%	1g	$0.0	2023-06-06